Cas no 817575-51-2 (2,5-Diazabicyclo[2.2.2]octane-3,6-dione,1,2,4-trimethyl-, (1R,4R)-)

• Product Name: 2,5-Diazabicyclo[2.2.2]octane-3,6-dione,1,2,4-trimethyl-, (1R,4R)-
• CAS No: 817575-51-2
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 715594
• PubChem ID: 45099822
• Update Time: 2025-04-19

2,5-Diazabicyclo[2.2.2]octane-3,6-dione,1,2,4-trimethyl-, (1R,4R)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Diazabicyclo[2.2.2]octane-3,6-dione,1,2,4-trimethyl-, (1R,4R)-
• (1R,4R)-1,2,4-TRIMETHYL-2,5-DIAZABICYCLO[2.2.2]OCTANE-3,6-DIONE
• 2,5-Diazabicyclo[2.2.2]octane-3,6-dione,1,2,4-trimethyl-,(1R,4R)-(9CI)
• 723335-17-9
• DTXSID50668154
• 1,2,4-TRIMETHYL-2,5-DIAZABICYCLO[2.2.2]OCTANE-3,6-DIONE
• 817575-51-2
• 2,5-Diazabicyclo[2.2.2]octane-3,6-dione,1,2,4-trimethyl-(9CI)

• Inchi： 1S/C9H14N2O2/c1-8-4-5-9(2,6(12)10-8)11(3)7(8)13/h4-5H2,1-3H3,(H,10,12)
• InChI Key： QVZKJWWTHLOLKC-UHFFFAOYSA-N
• SMILES： O=C1C2(C)CCC(C)(C(N2)=O)N1C

Computed Properties

• Exact Mass: 182.106
• Monoisotopic Mass: 182.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4A^2
• XLogP3: -0.2

Experimental Properties

• PSA: 52.90000
• LogP: 0.09960